Titanium cation (4+)
Titanium cation (4+)
Titanium, also known as titanium alloy or EBT, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Titanium has been primarily detected in saliva, urine, blood, and cerebrospinal fluid.
Brand Name:
Vulcanchem
CAS No.:
16043-45-1
VCID:
VC0102476
InChI:
InChI=1S/Ti/q+4
SMILES:
[Ti+4]
Molecular Formula:
TiO3(2−)
Ti+4
Ti+4
Molecular Weight:
47.87 g/mol
Titanium cation (4+)
CAS No.: 16043-45-1
Main Products
VCID: VC0102476
Molecular Formula: TiO3(2−)
Ti+4
Molecular Weight: 47.87 g/mol
| CAS No. | 16043-45-1 |
|---|---|
| Product Name | Titanium cation (4+) |
| Molecular Formula | TiO3(2−) Ti+4 |
| Molecular Weight | 47.87 g/mol |
| IUPAC Name | titanium(4+) |
| Standard InChI | InChI=1S/Ti/q+4 |
| Standard InChIKey | LCKIEQZJEYYRIY-UHFFFAOYSA-N |
| SMILES | [Ti+4] |
| Canonical SMILES | [Ti+4] |
| Melting Point | 1668°C |
| Physical Description | Solid |
| Description | Titanium, also known as titanium alloy or EBT, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Titanium has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. |
| PubChem Compound | 114942 |
| Last Modified | Nov 11 2021 |
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